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Compound of Interest

Compound Name: Remibrutinib

Cat. No.: B610443 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of remibrutinib, a Bruton's tyrosine kinase (BTK) inhibitor used in laboratory

research. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and environmental protection.

Hazard Identification and Safety Precautions
Remibrutinib is a substance that requires careful handling due to its potential health and

environmental effects. The primary hazards are summarized below.

Table 1: Summary of Remibrutinib Hazards
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Hazard Type Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects.[1]

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]

Sensitization

May cause an allergic skin

reaction or allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2] P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P284: Wear respiratory

protection.[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling remibrutinib, the following

personal protective equipment should be used:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Impervious clothing.[2]

Respiratory Protection: A suitable respirator should be worn, especially when handling the

powdered form of the compound.[2]
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An accessible safety shower and eye wash station must be available in the laboratory.[2]

Spill Management Protocol
In the event of a remibrutinib spill, immediate and appropriate action is necessary to contain

the substance and prevent environmental release.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Ensure the spill area is clear of personnel and that there is adequate

ventilation.[2]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[2]

Absorption: Absorb solutions with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1][2]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

Disposal of Contaminated Material: Dispose of all contaminated materials, including the

absorbent material and any used PPE, as hazardous waste according to the procedures

outlined in Section 4.[1][2]

Proper Disposal Procedures for Remibrutinib
The disposal of remibrutinib and its containers must be conducted in a manner that is

compliant with all relevant regulations to protect human health and the environment. As an

investigational medication, its disposal is governed by regulations such as the Federal

Resource Conservation and Recovery Act (RCRA) in the United States.[3][4]

Step-by-Step Disposal Guide:

Do Not Dispose Down the Drain: Under no circumstances should remibrutinib or its

solutions be disposed of down the sink or in any way that allows it to enter sewer systems or

waterways, due to its high toxicity to aquatic life.[1][5]
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Segregate Waste: All remibrutinib waste, including pure compound, solutions, contaminated

labware (e.g., pipette tips, vials), and spill cleanup materials, must be segregated as

hazardous chemical waste.

Use Designated Waste Containers: Collect all remibrutinib waste in a designated, properly

labeled, and sealed hazardous waste container.[6] The container should be sturdy and leak-

proof.

Contact Environmental Health and Safety (EHS): Your institution's Environmental Health and

Safety (EHS) department must be contacted to arrange for the pickup and disposal of the

hazardous waste.[3] They will provide guidance on specific labeling and storage

requirements.

Professional Disposal: The ultimate disposal of remibrutinib waste must be carried out by

an approved and licensed waste disposal plant, typically via incineration.[1][3] This will be

managed by your EHS provider.

Decontaminate Empty Containers: Thoroughly decontaminate any empty original containers

by rinsing with a suitable solvent (e.g., alcohol). The rinsate must be collected as hazardous

waste. Once decontaminated, scratch out all personal or identifying information on the label

before disposing of the container as regular laboratory waste or recycling, in accordance with

institutional policies.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of remibrutinib.
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Remibrutinib Waste Generated
(Unused compound, contaminated labware, spill debris)

Is it a spill?

Follow Spill Management Protocol
(Contain, Absorb, Decontaminate)

Yes

Collect all waste in a designated,
sealed, and labeled hazardous waste container.

No

Do NOT dispose down the drain
or in regular trash.

Contact Environmental Health & Safety (EHS)
for waste pickup.

EHS manages disposal through an
approved waste disposal facility (incineration).

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of remibrutinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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